Cas no 2168137-63-9 (1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 2168137-63-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5324918
• Update Time: 2025-05-22

1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine
• 1-methyl-4-prop-2-enoxypyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C9H10N4O/c1-3-4-14-9-7-5-12-13(2)8(7)10-6-11-9/h3,5-6H,1,4H2,2H3
• InChI Key： UOKGRPSILMEABZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=C2C=NN(C)C2=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.1
• Topological Polar Surface Area: 52.8

Additional information on 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine

Comprehensive Analysis of 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 2168137-63-9)

The compound 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 2168137-63-9) is a pyrazolo[3,4-d]pyrimidine derivative, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical and agrochemical research. This molecule features a methyl group at the 1-position and a prop-2-en-1-yloxy substituent at the 4-position, which contribute to its unique chemical and biological properties. The pyrazolo[3,4-d]pyrimidine core is known for its versatility in drug discovery, often serving as a scaffold for kinase inhibitors and other therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine has surged due to their potential applications in cancer research, inflammatory diseases, and central nervous system (CNS) disorders. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the prop-2-en-1-yloxy side chain or the methyl group could yield derivatives with enhanced efficacy or selectivity. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical for targeting specific biological pathways.

The synthesis of 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Its CAS No. 2168137-63-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity, ensuring it meets the stringent standards required for biomedical applications.

From an industrial perspective, 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine is often explored as an intermediate in the production of more complex pharmaceutical ingredients. Its prop-2-en-1-yloxy moiety offers a reactive site for further functionalization, making it a valuable building block in combinatorial chemistry. This adaptability resonates with the current focus on green chemistry and sustainable synthesis, as researchers seek to minimize waste and optimize reaction efficiency.

In the context of drug discovery, 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its potential to modulate enzyme activity and signal transduction pathways. For instance, its structural similarity to purine bases suggests possible interactions with ATP-binding sites in kinases, a hot topic in oncology research. Additionally, its lipophilic properties may influence bioavailability and blood-brain barrier penetration, key considerations in CNS drug development.

The compound's relevance extends to academic research, where it is used as a model to study molecular interactions and crystallography. Its pyrazolo[3,4-d]pyrimidine core is a common motif in fragment-based drug design, a strategy gaining traction in high-throughput screening campaigns. Furthermore, the integration of computational chemistry tools, such as molecular docking and QSAR modeling, has accelerated the exploration of its therapeutic potential.

As the scientific community continues to explore 1-methyl-4-(prop-2-en-1-yloxy)-1H-pyrazolo[3,4-d]pyrimidine, its CAS No. 2168137-63-9 remains a pivotal reference for collaboration and innovation. Whether in medicinal chemistry, material science, or biotechnology, this compound exemplifies the intersection of chemical ingenuity and biological relevance. Future studies may uncover novel applications, reinforcing its status as a cornerstone in modern chemical research.